Cas no 833489-32-0 (Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester)

Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester structure
833489-32-0 structure
Product name:Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester
CAS No:833489-32-0
MF:C15H18O5
MW:278.300425052643
CID:672110
PubChem ID:60055121

Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester
    • (2-phenyl-1,3-dioxan-5-yl) 4-oxopentanoate
    • SCHEMBL19543487
    • 2-Phenyl-1,3-dioxan-5-yl 4-oxopentanoate
    • DTXSID60733564
    • 833489-32-0
    • Inchi: InChI=1S/C15H18O5/c1-11(16)7-8-14(17)20-13-9-18-15(19-10-13)12-5-3-2-4-6-12/h2-6,13,15H,7-10H2,1H3
    • InChI Key: ABZJDZZKJJZNRK-UHFFFAOYSA-N
    • SMILES: CC(=O)CCC(=O)OC1COC(OC1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 278.11542367g/mol
  • Monoisotopic Mass: 278.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 0.9

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